Cas no 1043601-50-8 (7-bromo-1h-indole-3-carbonitrile)

• Product Name: 7-bromo-1h-indole-3-carbonitrile
• CAS No: 1043601-50-8
• MF: C₉H₅BrN₂
• MW: 221.053400754929
• MDL: MFCD15523477
• CID: 1147917
• PubChem ID: 53418880
• Update Time: 2025-07-21

7-bromo-1h-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-bromo-1h-indole-3-carbonitrile
• 1H-Indole-3-carbonitrile, 7-bromo-
• 7-bromoindole-3-carbonitrile
• QC-8087
• DTXSID10697465
• 1043601-50-8
• A896238
• SCHEMBL25447502
• BDBM50597838
• F18698
• CHEMBL5174603
• DB-428935

• MDL： MFCD15523477
• Inchi： 1S/C9H5BrN2/c10-8-3-1-2-7-6(4-11)5-12-9(7)8/h1-3,5,12H
• InChI Key： ZOUGHHCYTWBLDT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(C#N)=CNC=21

Computed Properties

• Exact Mass: 219.96400
• Monoisotopic Mass: 219.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.6Ų

Experimental Properties

• PSA: 39.58000
• LogP: 2.80208

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 7-bromo-1h-indole-3-carbonitrile

Comprehensive Overview of 7-Bromo-1H-Indole-3-Carbonitrile (CAS No. 1043601-50-8): Properties, Applications, and Industry Insights

7-Bromo-1H-indole-3-carbonitrile (CAS 1043601-50-8) is a high-value heterocyclic compound widely utilized in pharmaceutical research, agrochemical development, and material science. This brominated indole derivative features a cyano group at the 3-position, making it a versatile building block for synthesizing complex molecules. Its molecular formula C₉H₅BrN₂ and molecular weight of 221.06 g/mol position it as a critical intermediate in modern organic chemistry.

The growing demand for indole-based compounds in drug discovery has significantly increased interest in this chemical. Researchers frequently search for "7-bromo-1H-indole-3-carbonitrile synthesis", "CAS 1043601-50-8 suppliers", and "indole-3-carbonitrile applications", reflecting its importance in medicinal chemistry. The compound's unique structure enables its use in developing kinase inhibitors, antimicrobial agents, and fluorescent materials.

From a structural perspective, the 7-bromo substitution enhances the compound's reactivity in cross-coupling reactions, particularly in Buchwald-Hartwig aminations and Suzuki-Miyaura couplings. This characteristic makes it valuable for creating pharmaceutical intermediates targeting neurological disorders and oncology treatments. Recent publications highlight its role in developing TRK kinase inhibitors, a hot topic in cancer therapy research.

The compound's 3-carbonitrile group offers multiple transformation possibilities, including hydrolysis to carboxylic acids or reduction to primary amines. This functional group versatility explains why "7-bromo-1H-indole-3-carbonitrile reactions" ranks among top search queries in organic chemistry databases. Laboratories working on heterocyclic compound libraries particularly value this scaffold for fragment-based drug design.

In material science, the indole-3-carbonitrile core contributes to developing organic semiconductors and OLED materials. The bromine atom facilitates polymerization reactions, while the conjugated system enables electron delocalization—properties increasingly sought after for organic electronic applications. Patent analyses show growing IP activity around this compound class for photovoltaic applications.

Quality specifications for CAS 1043601-50-8 typically require ≥98% purity (HPLC), with particular attention to residual solvent levels. Analytical methods like 1H/13C NMR and LC-MS are essential for verification, as evidenced by frequent searches for "7-bromo-1H-indole-3-carbonitrile characterization". Storage recommendations suggest protection from light at 2-8°C under inert atmosphere to maintain stability.

The compound's safety profile shows low acute toxicity based on available data, though proper laboratory handling protocols should always be followed. Environmental concerns have driven interest in "green synthesis of bromoindoles", with recent literature exploring catalytic bromination methods that reduce halogen waste. These developments align with the pharmaceutical industry's focus on sustainable chemistry.

Market analysis indicates steady growth for functionalized indole derivatives, with 7-bromo-1H-indole-3-carbonitrile maintaining strong demand across North America, Europe, and Asian research hubs. Custom synthesis services frequently list this compound among their popular building blocks, particularly for clients in the contract research organization (CRO) sector.

Future applications may expand into bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development, areas generating substantial academic and commercial interest. The compound's ability to serve as a pharmacophore component in targeted protein degradation makes it relevant to next-generation therapeutic modalities.

For researchers seeking technical data, key resources include Reaxys and SciFinder entries for CAS 1043601-50-8, along with recent publications in the Journal of Medicinal Chemistry and Organic Letters. The compound's crystallographic data and spectroscopic profiles continue to be updated in chemical databases to support structure-activity relationship studies.